Cas no 39841-95-7 (1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine methanesulfonate (1:2))
39841-95-7 structure
Product Name:1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine methanesulfonate (1:2)
CAS No:39841-95-7
MF:C25H38N2O6S4
MW:590.839022159576
CID:1511297
PubChem ID:217894
Update Time:2025-04-21
1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine methanesulfonate (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine methanesulfonate (1:2)
- methanesulfonic acid,1-methyl-4-[3-(2-methylpropylsulfanyl)-5,6-dihydrobenzo[b][1]benzothiepin-5-yl]piperazine
- Piperazine, 1-(10,11-dihydro-8-((2-methylpropyl)thio)dibenzo(b,f)thiepin-10-yl)-4-methyl-, methanesulfonate, hydrate (2:4:3)
- 39841-95-7
- DTXSID50960408
- Methanesulfonic acid--1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine (2/1)
-
- Inchi: 1S/C23H30N2S2.2CH4O3S/c1-17(2)16-26-19-8-9-23-20(15-19)21(25-12-10-24(3)11-13-25)14-18-6-4-5-7-22(18)27-23;2*1-5(2,3)4/h4-9,15,17,21H,10-14,16H2,1-3H3;2*1H3,(H,2,3,4)
- InChI Key: ZYAWVWOIHVFAQE-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2CC(C2C=C(C=CC1=2)SCC(C)C)N1CCN(C)CC1.S(C)(=O)(=O)O.S(C)(=O)(=O)O
Computed Properties
- Exact Mass: 590.16154
- Monoisotopic Mass: 590.16127163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 37
- Rotatable Bond Count: 4
- Complexity: 556
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 115.22
1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine methanesulfonate (1:2) Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
39841-95-7 (1-methyl-4-{8-[(2-methylpropyl)sulfanyl]-10,11-dihydrodibenzo[b,f]thiepin-10-yl}piperazine methanesulfonate (1:2)) Related Products
- 74611-28-2(Methiothepin mesylate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk